Ethyl 2-fluoro-2-(4-oxocyclohexyl)acetate

• IUPAC Name: ethyl 2-fluoro-2-(4-oxocyclohexyl)acetate
• InChI: InChI=1S/C10H15FO3/c1-2-14-10(13)9(11)7-3-5-8(12)6-4-7/h7,9H,2-6H2,1H3
• InChI Key: KBSWSFLKHYVHTH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C1CCC(=O)CC1)F
• Molecular Formula: C10H15FO3
• Molecular Weight: 202.22 g/mol

Description

Ethyl 2-fluoro-2-(4-oxocyclohexyl)acetate is a chemical compound with the CAS Number: 2418692-70-1. It has a molecular weight of 202.23.

Molecular Structure Analysis

The InChI code for Ethyl 2-fluoro-2-(4-oxocyclohexyl)acetate is 1S/C10H15FO3/c1-2-14-10(13)9(11)7-3-5-8(12)6-4-7/h7,9H,2-6H2,1H3. This code provides a standard way to encode the compound’s molecular structure and formula.

Physical And Chemical Properties Analysis

Ethyl 2-fluoro-2-(4-oxocyclohexyl)acetate is a liquid. It has a molecular weight of 202.23. The compound is stored at a temperature of 4°C.

Scientific Research Applications

Synthesis and Characterization

Ethyl 2-fluoro-2-(4-oxocyclohexyl)acetate and its derivatives have been synthesized and characterized in various studies. One example is the synthesis of Ethyl 2-amino-4-(4-fluorophenyl)-6-phenylcyclohexa-1,3-diene-1-carboxylate, a derivative synthesized from a related compound using ammonium acetate in glacial acetic acid. This compound was characterized using various analytical techniques such as FT-IR, thermogravimetric analysis (TGA), and X-ray diffraction (Sapnakumari et al., 2014).

Biological Evaluation and Molecular Docking

Ethyl 2-fluoro-2-(4-oxocyclohexyl)acetate derivatives have been evaluated for biological activities. For instance, a derivative was synthesized using the S-arylation method and screened for cytotoxic activity against various human cancer cell lines. It showed potent inhibitory activity towards VEGFR-2 and EGFR tyrosine kinases, indicating potential as an anti-cancer agent (Riadi et al., 2021).

Corrosion Inhibition

Some derivatives, such as (E)-ethyl 2-(4-(3-(4-fluorophenyl)acryloyl)phenoxy)acetate, have been investigated for their potential as corrosion inhibitors. These compounds demonstrated high inhibition activities and their adsorption on mild steel surfaces was found to follow the Langmuir adsorption model (Lgaz et al., 2017).

Catalytic Applications

Ethyl 2-oxocyclohexanecarboxylate, a related compound, has been used as a ligand in copper-catalyzed coupling reactions. This showcased its utility in synthesizing a variety of products such as N-arylamides and aryl ethers under mild conditions (Lv & Bao, 2007).

Antimicrobial Activities

Ethyl 2-(4-fluorobenzylidene)-3-oxobutanoate, another derivative, was synthesized and evaluated for its antifungal and antimicrobial susceptibilities. The molecule demonstrated effective in vitro antimicrobial activities (Kumar et al., 2016).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it include H302, H315, H319, and H335. These indicate that the compound can be harmful if swallowed, can cause skin irritation, can cause serious eye irritation, and may cause respiratory irritation.